Cas no 886364-51-8 (3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER)

• Product Name: 3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER
• CAS No: 886364-51-8
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• MDL: MFCD07369874
• CID: 993253
• PubChem ID: 44890954
• Update Time: 2025-10-22

3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER
• 886364-51-8
• CS-0171667
• DTXSID20661435
• Methyl3-(4-((tert-Butoxycarbonyl)amino)piperidin-1-yl)-2-methylpropanoate
• A13723
• AKOS027327633
• MFCD07369874
• METHYL 3-{4-[(TERT-BUTOXYCARBONYL)AMINO]PIPERIDIN-1-YL}-2-METHYLPROPANOATE
• 3-(4-Boc-aminopiperidin-1-yl)-2-methylpropionic acid methyl ester
• Methyl 3-(4-((tert-Butoxycarbonyl)amino)piperidin-1-yl)-2-methylpropanoate
• methyl 2-methyl-3-[4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidin-1-yl]propanoate
• AS-36672
• AB32347
• 3-(4-tert-butoxycarbonylamino-piperidin-1-yl)-2-methyl-propionic acid methyl ester
• methyl 3-(4-(tert-butoxycarbonyl)piperidin-1-yl)-2-methylpropanoate
• Methyl 3-(4-Boc-amino-piperidin-1-yl)-2-methyl-propionate
• 3-(4-Boc-amino-piperidin-1-yl)-2-methyl-propionicacidmethylester

• MDL： MFCD07369874
• Inchi： 1S/C15H28N2O4/c1-11(13(18)20-5)10-17-8-6-12(7-9-17)16-14(19)21-15(2,3)4/h11-12H,6-10H2,1-5H3,(H,16,19)
• InChI Key： OWJJBYSOTYYATM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC(C(=O)OC)C)CC1)=O

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Color/Form: White to Yellow Solid

3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER

3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER: An Overview of CAS No. 886364-51-8

3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER (CAS No. 886364-51-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The molecular formula of 3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER is C₁₄H₂₅NO₄, and it has a molecular weight of 271.35 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The presence of the BOC (tert-butyloxycarbonyl) protecting group on the amino group of the piperidine ring is a key feature that enhances its stability and reactivity in various synthetic transformations.

The synthesis of 3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER typically involves several steps. One common approach starts with the reaction of 4-amino-piperidine with di-tert-butyl dicarbonate (Boc₂O) to form the BOC-protected piperidine derivative. This intermediate is then reacted with 2-methylpropionyl chloride in the presence of a base such as triethylamine to form the corresponding amide. Finally, esterification with methanol in the presence of an acid catalyst yields the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, such as using microwave-assisted synthesis and green solvents.

In terms of its biological activity, 3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER has shown promising results in various preclinical studies. Research has demonstrated its potential as a lead compound for the development of drugs targeting neurological disorders, particularly those involving G protein-coupled receptors (GPCRs). For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent agonist activity at specific GPCRs, which are implicated in conditions such as Parkinson's disease and Alzheimer's disease.

Beyond its role in GPCR modulation, 3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis. Additionally, preliminary data suggest that this compound may have neuroprotective effects, further expanding its therapeutic potential.

The structural versatility of 3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER allows for easy modification through functional group manipulation. This feature is particularly valuable in drug discovery and development, where subtle changes in chemical structure can significantly impact pharmacological properties. For example, removing the BOC protecting group can generate an amino-functionalized derivative that may exhibit different biological activities or improved pharmacokinetic profiles.

In conclusion, 3-(4-BOC-AMINO-PIPERIDIN-1-YL)-2-METHYL-PROPIONIC ACID METHYL ESTER (CAS No. 886364-51-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.